Cas no 1602822-74-1 (3-cyclobutylpyrrolidin-3-ol)

• Product Name: 3-cyclobutylpyrrolidin-3-ol
• CAS No: 1602822-74-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5564445
• PubChem ID: 116489570
• Update Time: 2026-03-11

3-cyclobutylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-cyclobutyl-
• 3-Cyclobutyl-3-pyrrolidinol
• 3-cyclobutylpyrrolidin-3-ol

• Inchi： 1S/C8H15NO/c10-8(4-5-9-6-8)7-2-1-3-7/h7,9-10H,1-6H2
• InChI Key： KHGBGWAEXFIHOS-UHFFFAOYSA-N
• SMILES： N1CCC(C2CCC2)(O)C1

Additional information on 3-cyclobutylpyrrolidin-3-ol

Introduction to 3-cyclobutylpyrrolidin-3-ol (CAS No: 1602822-74-1)

3-cyclobutylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 1602822-74-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol features a cyclobutyl substituent attached to a pyrrolidine ring, making it a structurally interesting molecule with potential applications in drug discovery and development. The compound's unique scaffold and functional group positioning have garnered attention from researchers exploring novel pharmacophores for therapeutic interventions.

The chemical structure of 3-cyclobutylpyrrolidin-3-ol consists of a six-membered pyrrolidine core with a hydroxyl group at the 3-position and a cyclobutyl side chain. This arrangement introduces steric and electronic properties that can influence its biological activity. The cyclobutyl group, being relatively rigid, can affect the conformational flexibility of the molecule, while the hydroxyl group serves as a potential hydrogen bonding site, crucial for interactions with biological targets.

In recent years, there has been growing interest in developing small molecule modulators that can interact with biological pathways relevant to neurological disorders, inflammation, and cancer. The pyrrolidine scaffold is particularly valuable in medicinal chemistry due to its prevalence in bioactive molecules. For instance, derivatives of pyrrolidine have been explored as GABA receptor modulators, kinase inhibitors, and antiviral agents. The incorporation of a cyclobutyl group into this framework may enhance binding affinity or selectivity by introducing specific steric constraints.

One of the most compelling aspects of 3-cyclobutylpyrrolidin-3-ol is its potential as a building block for more complex drug candidates. The presence of both the cyclobutyl and hydroxyl functionalities allows for further chemical modification through various synthetic strategies. Researchers have utilized such modifications to explore analog series with enhanced pharmacokinetic properties or improved target engagement. For example, C-N bond formations or etherifications at the hydroxyl group could yield derivatives with altered metabolic stability or membrane permeability.

The pharmacological profile of 3-cyclobutylpyrrolidin-3-ol has been preliminarily investigated in several preclinical studies. Initial assays suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a promising candidate for further optimization. Specifically, interactions with serine/threonine proteases and G protein-coupled receptors have been observed in cell-based assays. These findings align with the broader trend of utilizing structurally diverse scaffolds to identify novel therapeutic agents capable of modulating complex disease pathways.

Advances in computational chemistry have also played a pivotal role in understanding the binding interactions of 3-cyclobutylpyrrolidin-3-ol with biological targets. Molecular docking studies have been employed to predict potential binding modes and identify key residues involved in receptor-ligand interactions. These simulations have provided valuable insights into optimizing the compound's pharmacophore by highlighting regions critical for activity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and prioritization of candidate molecules.

The synthesis of 3-cyclobutylpyrrolidin-3-ol represents another area of interest within synthetic organic chemistry. Reports indicate that multi-step synthetic routes involving cycloaddition reactions, nucleophilic substitutions, and cyclizations have been successfully employed to construct this molecule efficiently. The development of scalable synthetic methodologies is essential for transitioning promising candidates into clinical trials. Recent innovations in catalytic systems have further streamlined these processes, reducing reaction times and improving yields—key factors in industrial-scale production.

In conclusion,3-cyclobutylpyrrolidin-3-ol (CAS No: 1602822-74-1) stands out as a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As the field continues to evolve, continued exploration into its biological activities and synthetic modifications will likely uncover new avenues for medical intervention. The integration of experimental data with computational modeling remains crucial for maximizing the therapeutic promise of such compounds.